Cas no 1325-37-7 (Direct Yellow 11)

Direct Yellow 11 is an azo dye commonly used in textile, paper, and leather industries for its bright yellow hue and good lightfastness. It exhibits strong affinity for cellulose fibers, ensuring uniform dyeing with high color yield. The dye is soluble in water, facilitating easy application in aqueous dyeing processes. Its molecular structure provides moderate resistance to washing and perspiration, making it suitable for applications requiring durability. Direct Yellow 11 is compatible with standard dyeing techniques and can be used in combination with other direct dyes to achieve a range of shades. Its cost-effectiveness and consistent performance make it a practical choice for industrial use.

Direct Yellow 11 structure

Product Name:Direct Yellow 11

CAS No:1325-37-7

MF:C₁₆H₁₀N₂Na₂O₇S₂

MW:452.369343280792

CID:41250

Update Time:2026-05-14

Direct Yellow 11 Chemical and Physical Properties

Names and Identifiers

- Sunyellow
- Direct Yellow 11
- disodium,6-oxo-5-[(4-sulfonatophenyl)hydrazinylidene]naphthalene-2-sulfonate
- STILBENE YELLOW
- Acid yellow 62
- Acid yellow 62(C.I.40000)
- C.I. 40000
- C.I. Acid Yellow 62
- C.I. Direct Yellow 11
- Direct Yellow R
- disodium 6-hydroxy-5-[(E)-(4-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
- airedale yellow rd
- amanil fast yellow an
- atlantic stilbene yellow ga
- Curcumin S
- CI 4000
- CI 40000
- yellowembl
- ciyellow11
- nci-c60888
- CURCUMINE S
- CI NO 40000
- SUN YELLOW G
- Sun Yellow
- Direct Yellow 11
- Inchi： 1S/C16H12N2O7S2.2Na/c19-15-8-1-10-9-13(27(23,24)25)6-7-14(10)16(15)18-17-11-2-4-12(5-3-11)26(20,21)22;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2/b18-17+;;
- InChI Key： OIQPTROHQCGFEF-QIKYXUGXSA-L
- SMILES： [Na+].[Na+].O=S(C1=CC=C(/N=N/C2C(O)=CC=C3C=C(S([O-])(=O)=O)C=CC=23)C=C1)(=O)[O-]

Computed Properties

Exact Mass: 451.972481
Monoisotopic Mass: 451.972481
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 29
Rotatable Bond Count: 2
Complexity: 818
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Surface Charge: 0
Tautomer Count: 4
XLogP3: nothing
Topological Polar Surface Area: 173

Experimental Properties

Color/Form: Reddish brown powder
Melting Point: Decomposes without melting when heated to 390 deg C
Stability/Shelf Life: Stable. May be flammable.
PSA: 172.62000
LogP: 3.14150

Direct Yellow 11 Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： R36/37/38
Safety Instruction： S26;S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36
Storage Condition：Store at room temperature

Direct Yellow 11 Pricemore >>

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